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Compound of Interest

Compound Name: Dipropetryn

Cat. No.: B1670747

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dipropetryn, a
triazine herbicide, in aqueous and various organic solvents. The information contained herein is
intended to support research, development, and formulation activities by providing key
physicochemical data and standardized experimental methodologies.

Core Data: Solubility of Dipropetryn

The solubility of dipropetryn is a critical parameter influencing its environmental fate,
bioavailability, and formulation development. The following tables summarize the quantitative
solubility data for dipropetryn in water and a range of organic solvents.

Table 1: Solubility of Dipropetryn in Water

Solvent Temperature (°C) Solubility (mgl/L)

Water 20 16.0

Table 2: Solubility of Dipropetryn in Organic Solvents

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1670747?utm_src=pdf-interest
https://www.benchchem.com/product/b1670747?utm_src=pdf-body
https://www.benchchem.com/product/b1670747?utm_src=pdf-body
https://www.benchchem.com/product/b1670747?utm_src=pdf-body
https://www.benchchem.com/product/b1670747?utm_src=pdf-body
https://www.benchchem.com/product/b1670747?utm_src=pdf-body
https://www.benchchem.com/product/b1670747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvent Temperature (°C) Solubility (g/L)
Acetone 20 270
Dichloromethane 20 300

Toluene 20 220

n-Hexane Not Specified 9

Methanol 20 190

n-Octanol 20 130

Experimental Protocols

Accurate and reproducible solubility data are contingent upon standardized experimental
protocols. The following sections detail the methodologies for determining the aqueous and
organic solvent solubility of chemical compounds like dipropetryn.

Aqueous Solubility Determination: The Shake-Flask
Method (OECD Guideline 105)

The most widely accepted method for determining the water solubility of substances with
solubilities above 102 g/L is the shake-flask method, as outlined in OECD Guideline 105.

Principle: A supersaturated solution of the test substance in water is created and allowed to
equilibrate. The concentration of the substance in the filtered agueous phase is then
determined by a suitable analytical method.

Apparatus:

e Glass flasks with stoppers

» Constant temperature shaker or magnetic stirrer
o Centrifuge (optional)

« Filtration system (e.g., syringe filters with appropriate membrane)
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e Analytical instrumentation for concentration measurement (e.g., HPLC, GC)
Procedure:

o Preparation of the Test Solution: An excess amount of the test substance is added to a
known volume of water in a flask. The amount of substance should be sufficient to create a
visually undissolved solid phase.

o Equilibration: The flask is agitated at a constant temperature (typically 20°C) for a sufficient
period to reach equilibrium. A preliminary test is often conducted to determine the
approximate time required.

» Phase Separation: The undissolved solid is separated from the aqueous solution by
centrifugation and/or filtration. It is crucial to perform this step at the same temperature as
the equilibration to avoid changes in solubility.

e Analysis: The concentration of the test substance in the clear aqueous phase is determined
using a validated analytical method.

o Replication: The experiment is performed in triplicate to ensure the reproducibility of the
results.

Organic Solvent Solubility Determination (Adapted from
CIPAC MT 181)

For determining the solubility of pesticides in organic solvents, the principles of the shake-flask
method can be adapted. The Collaborative International Pesticides Analytical Council (CIPAC)
Method MT 181 provides a framework for determining solubility within predefined ranges.

Principle: A known mass of the test substance is treated with measured volumes of the organic
solvent until complete dissolution is observed.

Apparatus:
» Test tubes or vials with stoppers

o Burette or calibrated pipettes for solvent addition
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o Vortex mixer or shaker
o Constant temperature bath (optional, for temperature-controlled measurements)
Procedure:

e Preliminary Test: A small, known amount of the test substance is placed in a test tube, and
the solvent is added dropwise with agitation until the solid dissolves. This provides an
estimate of the solubility.

» Definitive Test: Based on the preliminary test, a larger, accurately weighed sample of the test
substance is taken.

e Solvent Addition: The organic solvent is added in measured increments from a burette. After
each addition, the mixture is vigorously agitated until dissolution is complete.

o Endpoint Determination: The total volume of solvent required to completely dissolve the
substance is recorded.

o Calculation: The solubility is calculated and typically expressed as g/L.

Visualized Workflows and Pathways

To further elucidate the experimental and biological contexts of dipropetryn, the following
diagrams are provided.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670747#solubility-of-dipropetryn-in-organic-
solvents-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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